3-Chloro-1-{4,8-diazatricyclo[5.2.2.0,2,6]undecan-8-yl}propan-1-one

• Molecular Formula: C12H19ClN2O
• Molecular Weight: 242.74 g/mol
• IUPAC Name: 3-chloro-1-(4,8-diazatricyclo[5.2.2.02,6]undecan-8-yl)propan-1-one
• InChI: InChI=1S/C12H19ClN2O/c13-4-3-12(16)15-7-8-1-2-11(15)10-6-14-5-9(8)10/h8-11,14H,1-7H2
• InChI Key: IUHACBUZWXJPEM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C3CNCC3C1CN2C(=O)CCCl

Description

3-Chloro-1-{4,8-diazatricyclo[5.2.2.0,2,6]undecan-8-yl}propan-1-one is a tricyclic compound featuring a chloro-propanone moiety linked to a nitrogen-rich diazatricyclo[5.2.2.0,2,6]undecane framework. This structure combines a rigid bicyclic system with a reactive ketone and chlorine substituent, making it a candidate for applications in medicinal chemistry, materials science, and synthetic intermediates.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-1-{4,8-diazatricyclo[5.2.2.0,2,6]undecan-8-yl}propan-1-one typically involves multiple steps:

Formation of the Diazatricyclic Core: The initial step involves the construction of the 4,8-diazatricyclo[5.2.2.0,2,6]undecane core. This can be achieved through a series of cyclization reactions starting from simple amines and aldehydes.

Introduction of the Chloro Group: The chloro group is introduced via a chlorination reaction, often using thionyl chloride or phosphorus pentachloride.

Attachment of the Propanone Moiety: The final step involves the attachment of the propanone group through a nucleophilic substitution reaction, where the diazatricyclic core reacts with a suitable chloro-propanone derivative.

Industrial Production Methods

In an industrial setting, the production of 3-Chloro-1-{4,8-diazatricyclo[5.2.2.0,2,6]undecan-8-yl}propan-1-one may involve:

Batch Processing: Utilizing large reactors to carry out the multi-step synthesis in a controlled environment.

Continuous Flow Chemistry: Employing continuous flow reactors to enhance reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the propanone moiety, leading to the formation of carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The chloro group can be substituted with various nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles like sodium azide or thiourea under basic conditions.

Major Products

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Chloro-1-{4,8-diazatricyclo[5.2.2.0,2,6]undecan-8-yl}propan-1-one has several applications in scientific research:

Medicinal Chemistry: As a potential intermediate in the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Organic Synthesis: Used as a building block for the synthesis of complex organic molecules.

Biological Studies: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Industrial Applications: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Chloro-1-{4,8-diazatricyclo[5.2.2.0,2,6]undecan-8-yl}propan-1-one involves:

Molecular Targets: The compound may interact with specific enzymes or receptors in biological systems, modulating their activity.

Pathways Involved: It can influence various biochemical pathways, potentially affecting cellular processes such as signal transduction and gene expression.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Analogues with Tricyclic Nitrogen Frameworks

7,8-Diazatricyclo[4.2.2.0².⁵]dec-7-one ()

• Structure : Features a smaller tricyclic system ([4.2.2.0².⁵]) compared to the target compound’s [5.2.2.0,2,6]undecane framework. The azo (N=N) group in this analog contrasts with the tertiary amine in the target.
• Geometry & Stability : X-ray crystallography reveals that the introduction of four-membered rings increases strain, altering photoelectron spectroscopy profiles . The target compound’s larger tricyclic system may reduce steric strain, enhancing thermal stability.

8-Chloro-11-piperazino-5H-dibenzo[b,e][1,4]diazepine (Desmethylclozapine, )

• Structure : A dibenzodiazepine with a piperazine substituent. While lacking the tricyclic core of the target compound, its nitrogen-rich aromatic system highlights the role of heterocycles in bioactivity.
• Applications : Used as a precursor for clozapine analogs with reduced hematological toxicity . The target compound’s lack of aromaticity may limit similar pharmacological applications but could enhance solubility.

Functional Group Comparisons

3-Chloro-1-(N,N-dimethyl)propylamine ()

• Structure : Shares a chloro-propyl chain but replaces the ketone with a dimethylamine group.
• Reactivity : The amine group facilitates quaternization (e.g., in anion exchange membranes), whereas the ketone in the target compound may participate in nucleophilic additions or act as a hydrogen-bond acceptor .

Acyclur (1-[(1,3-dihydroxy-2-propoxy)methyl]-uracil, )

• Structure: Contains a chloro-intermediate (1,3-dichloro-2-propanol) during synthesis, analogous to the chloro-propanone group in the target compound.
• Synthetic Utility : The chlorine atom in both compounds likely serves as a leaving group, enabling nucleophilic substitution reactions .

Computational Modeling ()

While AutoDock Vina is widely used for molecular docking, the target compound’s rigid tricyclic core may require specialized force fields for accurate binding mode predictions in virtual screening .

Key Data Tables

Table 1: Structural Comparison of Tricyclic Nitrogen Compounds

Compound	Core Structure	Functional Groups	Key Applications
Target Compound	[5.2.2.0,2,6]undecane	Chloro-propanone	Potential synthetic intermediate
7,8-Diazatricyclo[4.2.2.0².⁵]dec-7-one	[4.2.2.0².⁵]	Azo, ketone	Photoelectron studies
Desmethylclozapine	Dibenzodiazepine	Piperazine, chloro	Neuropharmacology

Table 2: Reactivity of Chloro-Containing Compounds

Compound	Chloro Position	Reactivity Profile
Target Compound	Propanone chain	Likely nucleophilic substitution
3-Chloro-1-(N,N-dimethyl)propylamine	Propylamine	Quaternization for membranes
Acyclur Intermediate	Propanol	Benzyl deprotection

Biological Activity

The compound 3-Chloro-1-{4,8-diazatricyclo[5.2.2.0,2,6]undecan-8-yl}propan-1-one is a complex organic molecule that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a detailed overview of its biological activity, including relevant data tables, case studies, and research findings.

Chemical Structure

The molecular formula of 3-Chloro-1-{4,8-diazatricyclo[5.2.2.0,2,6]undecan-8-yl}propan-1-one is $C_{18}H_{26}ClN_{2}O$. It features a chloro group and a diazatricyclo structure that contributes to its unique biological properties.

Physical Properties

Property	Value
Molecular Weight	371.856 g/mol
Density	Not Available
Boiling Point	Not Available
Melting Point	Not Available

Research indicates that compounds similar to 3-Chloro-1-{4,8-diazatricyclo[5.2.2.0,2,6]undecan-8-yl}propan-1-one may interact with various biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways. The presence of the diazatricyclo structure suggests potential activity as a ligand for specific receptors.

Antimicrobial Activity

A study conducted by researchers at Research Square evaluated the antimicrobial properties of several derivatives of similar compounds. The results indicated that certain modifications to the diazatricyclo structure could enhance antimicrobial efficacy against various bacterial strains.

Neuropharmacological Effects

In a case study published in the patent literature , compounds related to 3-Chloro-1-{4,8-diazatricyclo[5.2.2.0,2,6]undecan-8-yl}propan-1-one were shown to exhibit neuropharmacological effects by modulating cannabinoid receptors (CB1 and CB2). This modulation can influence pain perception and neuroinflammation.

Cytotoxicity Studies

Cytotoxicity assays performed on cell lines have demonstrated that derivatives of this compound can induce apoptosis in cancer cells while exhibiting low toxicity to normal cells. This selectivity is crucial for developing anticancer therapies.

Study 1: Antimicrobial Efficacy

A comprehensive study assessed the antimicrobial activity of various compounds with similar structures to 3-Chloro-1-{4,8-diazatricyclo[5.2.2.0,2,6]undecan-8-yl}propan-1-one against common pathogens such as Staphylococcus aureus and Escherichia coli. The study found that modifications in the side chains significantly impacted the antimicrobial potency.

Study 2: Neuroprotective Effects

Another significant research effort focused on the neuroprotective effects of this compound in models of neurodegenerative diseases. The findings suggested that it could potentially inhibit neuronal apoptosis through modulation of oxidative stress pathways.